Cas no 2034404-46-9 (5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide
• CAS No: 2034404-46-9
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5376806
• Update Time: 2025-10-28

5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(3-hydroxy-3-thiophen-3-ylpropyl)-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H14N2O4S/c18-12(10-4-7-22-9-10)3-5-16-15(19)11-8-14(21-17-11)13-2-1-6-20-13/h1-2,4,6-9,12,18H,3,5H2,(H,16,19)
• InChI Key： AXWNIOUTRGSNJF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCC(O)C2C=CSC=2)=O)=N1

Additional information on 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 2034404-46-9 and Product Name: 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide

The compound with the CAS number 2034404-46-9 and the product name 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a furan moiety, a thiophene ring, and an oxazole core, which collectively contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide in the development of novel pharmaceutical agents. The presence of the furan ring in the molecular structure suggests potential interactions with biological targets that are sensitive to oxygen-containing heterocycles. This feature has been exploited in various research endeavors aimed at identifying compounds with anti-inflammatory, antimicrobial, and anticancer properties. The thiophene component further enhances the compound's versatility by introducing sulfur atoms, which can participate in hydrogen bonding and metal coordination, thereby influencing its binding affinity and selectivity.

In the realm of drug discovery, the oxazole core is particularly noteworthy due to its ability to engage in multiple types of non-covalent interactions with biological macromolecules. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding. The carboxamide group at the 3-position of the oxazole ring adds another layer of complexity, enabling the compound to form stable hydrogen bonds with polar residues in proteins. Such interactions are crucial for achieving high affinity and specificity in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for further chemical modifications. The combination of a furan, a thiophene, and an oxazole ring provides a rich platform for structural diversification while maintaining core pharmacological properties. Researchers have leveraged this flexibility to develop derivatives with enhanced potency and reduced toxicity. For instance, modifications to the side chain attached to the oxazole ring have been shown to improve solubility and metabolic stability, making these compounds more suitable for clinical development.

Current research efforts are focused on elucidating the mechanisms by which this compound exerts its biological effects. Preclinical studies have demonstrated promising results in models of inflammation and cancer, suggesting that it may act through multiple pathways. The ability of the furan, thiophene, and oxazole moieties to interact with different biological targets makes this compound a versatile tool for investigating complex disease processes. Additionally, its structural features may contribute to its ability to cross cell membranes, which is essential for many therapeutic applications.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic challenge. The introduction of both oxygen and sulfur-containing heterocycles requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but challenges remain in optimizing processes for large-scale production. Despite these hurdles, the potential therapeutic value of compounds like this one continues to drive innovation in synthetic chemistry.

In conclusion, the compound with CAS number 2034404-46-9 and product name 5-(furan-2-yl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]-1,2-oxazole-3-carboxamide represents a significant contribution to medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.